Cas no 1697731-48-8 (3-methyl-5-(pyrimidin-5-yl)aniline)

• Product Name: 3-methyl-5-(pyrimidin-5-yl)aniline
• CAS No: 1697731-48-8
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 6378179
• PubChem ID: 107579508
• Update Time: 2025-06-30

3-methyl-5-(pyrimidin-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-(pyrimidin-5-yl)aniline
• 1697731-48-8
• A1-41670
• EN300-1141896

• Inchi： 1S/C11H11N3/c1-8-2-9(4-11(12)3-8)10-5-13-7-14-6-10/h2-7H,12H2,1H3
• InChI Key： UXUDNRQGVFDJRM-UHFFFAOYSA-N
• SMILES： NC1=CC(C)=CC(C2=CN=CN=C2)=C1

Computed Properties

• Exact Mass: 185.095297364g/mol
• Monoisotopic Mass: 185.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-methyl-5-(pyrimidin-5-yl)aniline

Professional Introduction to 3-methyl-5-(pyrimidin-5-yl)aniline (CAS No. 1697731-48-8)

3-methyl-5-(pyrimidin-5-yl)aniline, a compound with the chemical identifier CAS No. 1697731-48-8, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic aromatic amine has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The compound's molecular framework, featuring a methyl-substituted aniline core linked to a pyrimidine ring, positions it as a versatile scaffold for synthesizing novel bioactive molecules.

The synthesis of 3-methyl-5-(pyrimidin-5-yl)aniline involves intricate organic transformations that highlight the compound's synthetic accessibility and modularity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to construct the desired pyrimidine-aniline linkage. These approaches not only showcase the compound's structural complexity but also underscore its feasibility for large-scale production, which is crucial for preclinical and clinical studies.

In recent years, 3-methyl-5-(pyrimidin-5-yl)aniline has been explored for its pharmacological potential in several therapeutic areas. Its dual functionality—combining the bioisosteric properties of pyrimidine with the amine-rich chemistry of aniline—makes it an attractive candidate for developing small-molecule inhibitors targeting various biological pathways. Preliminary studies have demonstrated its efficacy in modulating enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases.

One of the most compelling aspects of 3-methyl-5-(pyrimidin-5-yl)aniline is its role as a key intermediate in the synthesis of more complex drug candidates. Researchers have leveraged its structural motifs to create derivatives with enhanced binding affinity and selectivity. For instance, modifications at the pyrimidine ring have been shown to improve interactions with protein targets, while alterations at the aniline moiety can fine-tune solubility and metabolic stability. These findings align with current trends in medicinal chemistry toward rational drug design and structure-based optimization.

The pharmacokinetic profile of 3-methyl-5-(pyrimidin-5-yl)aniline has also been a subject of extensive investigation. Studies indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when administered orally or intravenously. This suggests its potential for therapeutic use across different delivery systems, including oral formulations and targeted injectables. Additionally, preliminary toxicological assessments have revealed low acute toxicity, reinforcing its safety profile for further development.

The integration of computational chemistry and high-throughput screening (HTS) has accelerated the discovery process for compounds like 3-methyl-5-(pyrimidin-5-yl)aniline. Molecular docking simulations have been used to predict binding interactions with potential drug targets, while HTS campaigns have identified promising analogs based on structural similarity. These high-tech approaches complement traditional experimental methods, enabling researchers to rapidly screen large libraries of derivatives and pinpoint lead compounds for further optimization.

In conclusion, 3-methyl-5-(pyrimidin-5-yl)aniline (CAS No. 1697731-48-8) stands as a testament to the innovative strides being made in pharmaceutical chemistry. Its unique structural features, synthetic versatility, and pharmacological promise position it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications and refine synthetic strategies, this compound is poised to play a pivotal role in addressing some of today's most pressing medical challenges.